2-(4-chlorophenyl)-4-[(5-methyl-2-furyl)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C16H10ClF3N2O2
• Molecular Weight: 354.71 g/mol
• IUPAC Name: (4E)-2-(4-chlorophenyl)-4-[(5-methylfuran-2-yl)methylidene]-5-(trifluoromethyl)pyrazol-3-one
• InChI: InChI=1S/C16H10ClF3N2O2/c1-9-2-7-12(24-9)8-13-14(16(18,19)20)21-22(15(13)23)11-5-3-10(17)4-6-11/h2-8H,1H3/b13-8+
• InChI Key: YELVULRCWNABRI-MDWZMJQESA-N
• Isomeric SMILES: CC1=CC=C(O1)/C=C/2\C(=NN(C2=O)C3=CC=C(C=C3)Cl)C(F)(F)F
• SMILES: CC1=CC=C(O1)C=C2C(=NN(C2=O)C3=CC=C(C=C3)Cl)C(F)(F)F

Description

2-(4-chlorophenyl)-4-[(5-methyl-2-furyl)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one, commonly known as CMTM, is a pyrazolone derivative that has gained significant attention in the field of scientific research. CMTM is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2) and has been extensively studied for its potential applications in various fields, including cancer research, inflammation, and pain management.

Mechanism of Action

CMTM exerts its effects by inhibiting the 2-(4-chlorophenyl)-4-[(5-methyl-2-furyl)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one enzyme, which is responsible for the production of prostaglandins, a group of compounds that play a crucial role in inflammation, pain, and fever. By blocking the 2-(4-chlorophenyl)-4-[(5-methyl-2-furyl)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one enzyme, CMTM reduces the production of prostaglandins, leading to a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects:
CMTM has been found to exhibit potent anti-inflammatory and analgesic properties. It has been shown to reduce the production of prostaglandins, leading to a reduction in inflammation, pain, and fever. CMTM has also been found to exhibit antioxidant properties, which may contribute to its potential applications in cancer research.

Advantages and Limitations for Lab Experiments

One of the major advantages of CMTM is its potent inhibitory activity against the 2-(4-chlorophenyl)-4-[(5-methyl-2-furyl)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one enzyme, which makes it a promising candidate for the development of novel anti-inflammatory and analgesic drugs. However, one of the limitations of CMTM is its relatively low solubility in water, which may limit its potential applications in certain experimental settings.

Future Directions

There are several potential future directions for the study of CMTM. One possible direction is the development of novel CMTM derivatives with improved solubility and pharmacokinetic properties. Another potential direction is the investigation of the potential applications of CMTM in other fields of scientific research, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further studies are needed to elucidate the precise mechanism of action of CMTM and to identify potential drug targets for the development of novel therapeutics.

Synthesis Methods

CMTM can be synthesized using a variety of methods, including the reaction of 4-chlorophenylhydrazine with ethyl acetoacetate in the presence of trifluoroacetic acid. Another commonly used method involves the reaction of 2-acetyl-5-methylfuran with 4-chlorobenzaldehyde in the presence of ammonium acetate and acetic acid.

Scientific Research Applications

CMTM has been extensively studied for its potential applications in various fields of scientific research. In cancer research, CMTM has been found to inhibit the growth and proliferation of cancer cells by blocking the 2-(4-chlorophenyl)-4-[(5-methyl-2-furyl)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one enzyme, which is known to play a crucial role in tumor growth and progression. CMTM has also been studied for its potential applications in inflammation and pain management, where it has been found to exhibit potent anti-inflammatory and analgesic properties.